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Compound of Interest

Compound Name: mercury;nitric acid
CAS No.: 24670-15-3
Cat. No.: B1206101
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the preparation of mercury(ll) nitrate
solutions. Due to the extreme toxicity of mercury compounds, adherence to strict safety
protocols is mandatory.

Introduction

Mercury(ll) nitrate, Hg(NOs)z, is a colorless crystalline solid that is soluble in water.[1][2][3] It
serves as a reagent in organic synthesis, for mercuration reactions, and as an analytical
reagent in laboratories.[1][3][4][5] The preparation of a stable mercury(ll) nitrate solution
requires the addition of nitric acid to prevent the hydrolysis and precipitation of basic mercury
salts.[6][7] This protocol details the necessary steps, safety precautions, and quantitative data
for preparing standardized solutions.

Critical Safety Precautions

Mercury(ll) nitrate is extremely toxic and can be fatal if swallowed, inhaled, or in contact with
skin.[2][8][9] It is readily absorbed through the skin and can cause severe damage to the
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kidneys, nervous system, and other organs through repeated or prolonged exposure.[9][10] All
handling of mercury(ll) nitrate and its solutions must be performed within a certified chemical
fume hood while wearing appropriate Personal Protective Equipment (PPE).

o Personal Protective Equipment (PPE):
o Chemical-resistant gloves (e.g., nitrile).
o Chemical splash goggles and a face shield.
o Alab coat.
e Handling:
o Avoid all contact with skin, eyes, and clothing.[11][12]
o Do not breathe dust or vapors.[11][13]
o Wash hands thoroughly after handling.[12]
e Spills and Emergencies:

o In case of contact, immediately flush the affected area with copious amounts of water and
seek immediate medical attention.[10][12]

o For spills, isolate the area.[14] Avoid generating dust. Collect the spilled material using
appropriate methods for hazardous waste and place it in a sealed container for disposal.
[13]

o Ensure eyewash stations and safety showers are immediately accessible.[10]
Materials and Equipment
e Chemicals:

o Mercury(ll) nitrate monohydrate (Hg(NOs)2-H20) or anhydrous Mercury(ll) nitrate
(Hg(NOs)2)
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o Concentrated Nitric Acid (HNO3)

o Distilled or Deionized Water

e Equipment:

o Chemical fume hood

o Analytical balance

o Volumetric flasks and stoppers

o Graduated cylinders

o Beakers

o Glass stirring rod

o Appropriate PPE (gloves, goggles, lab coat)

Data Presentation

Table 1: Physical and Chemical Properties of Mercury(ll) Nitrate

Property

Value

Chemical Formula

Hg(NO3)2[1][3]

Molar Mass 324.60 g/mol (anhydrous)[1]
Appearance Colorless crystals or white powder[1][15]
Density 4.3 g/cm3 (monohydrate)[1][3]

Melting Point 79 °C (monohydrate)[1][15]

Solubility Soluble in water, nitric acid, acetone, and

ammonia.[1][3][15] Insoluble in ethanol.[1]

Experimental Protocol
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This protocol provides a method for preparing a mercury(ll) nitrate solution. The quantities can
be adjusted based on the desired concentration and volume.

Table 2: Reagent Quantities for Various Solution Concentrations

) Volume of Conc.
Desired

. Volume Mass of Hg(NOs): HNOs (70%, ~15.8
Concentration
M)
0.1 M 1000 mL 32469 ~3.2 mL
~1.3 mL (or 20 mL of
0.02 M 1000 mL 6.499
1M HNO3)[7]
0.01 M (0.02 N) 1000 mL 3.25¢ ~0.25 mL[16]

Note: The amount of nitric acid is critical for stability. The volumes provided are a guideline; the
key is to ensure the final solution is sufficiently acidic to prevent precipitation.

Step-by-Step Procedure:

» Prepare Workspace: Don all required PPE and ensure all operations are conducted inside a
chemical fume hood.

o Weigh Solute: Accurately weigh the required mass of mercury(ll) nitrate using an analytical
balance and a clean beaker.

» Acidify Water: In a separate large beaker or flask, add approximately half of the final desired
volume of distilled water. Carefully add the required volume of concentrated nitric acid to the
water and swirl gently to mix. Caution: Always add acid to water, never the other way around.

» Dissolve Solute: Slowly add the weighed mercury(ll) nitrate to the acidified water while
stirring continuously with a glass rod until the solid is completely dissolved.

» Dilute to Volume: Carefully transfer the dissolved solution into the appropriate size volumetric
flask. Rinse the beaker with a small amount of distilled water and add the rinsing to the
volumetric flask to ensure a complete transfer.
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e Final Dilution: Add distilled water to the volumetric flask until the bottom of the meniscus
reaches the calibration mark.

e Homogenize and Store: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

o Storage: Transfer the prepared solution to a clean, clearly labeled, and tightly sealed storage
bottle. Store in a cool, dark, and secure location away from incompatible materials such as
alcohols, reducing agents, and combustibles.[2][9][10]

Visualization of Experimental Workflow
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Preparation Phase
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2. Weigh Hg(NO3)2

Solution Phase

3. Add HNOs to Water

'

4. Dissolve Hg(NO3)2 in Acidified Water

'

5. Transfer to Volumetric Flask & Dilute

Finalization Phase

6. Transfer to Labeled Storage Bottle

Click to download full resolution via product page

Caption: Workflow for the safe preparation of mercury(ll) nitrate solution.

Waste Disposal

All mercury-containing waste, including excess solution and contaminated materials, is
considered hazardous waste. It must be collected in a designated, sealed hazardous waste
container. The mercury should be converted to an insoluble form, such as mercury(ll) sulfide,
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before collection by a certified hazardous waste disposal service.[2] Do not dispose of mercury
waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Mercury(ll) nitrate - Wikipedia [en.wikipedia.org]

Mercury(ll) nitrate - Sciencemadness Wiki [sciencemadness.org]
Mercury Il Nitrate Formula, Structure, Properties, Uses [pw.live]
byjus.com [byjus.com]

Mercury Il Nitrate Formula - GeeksforGeeks [geeksforgeeks.org]

prepchem.com [prepchem.com]

[ ]
N o g A W DdPRE

. Preparation and Standardization of 0.02 M Mercuric Nitrate | Pharmaguideline
[pharmaguideline.com]

¢ 8. cdn.images.fecom-media.com [cdn.images.fecom-media.com]

¢ 9. uww.edu [uww.edu]

¢ 10. fishersci.com [fishersci.com]

e 11. carlroth.com:443 [carlroth.com:443]

e 12. lobachemie.com [lobachemie.com]

¢ 13. carlroth.com [carlroth.com]

e 14. MERCURIC NITRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 15. Mercuric nitrate | HQ(NO3)2 | CID 24864 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 16. quora.com [quora.com]

¢ To cite this document: BenchChem. [Application Note: A Detailed Method for Preparing
Mercury(ll) Nitrate Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206101/docs#application-note-a-detailed-method-
for-preparing-mercury-ii-nitrate-solution]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sciencemadness.org/smwiki/index.php/Mercury(II)_nitrate
https://www.benchchem.com/product/b1206101?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Mercury(II)_nitrate
https://www.sciencemadness.org/smwiki/index.php/Mercury(II)_nitrate
https://www.pw.live/school-prep/exams/mercury-ii-nitrate-formula
https://byjus.com/mercury-ii-nitrate-formula/
https://www.geeksforgeeks.org/chemistry/mercury-ii-nitrate-formula/
https://www.prepchem.com/synthesis-of-mercuric-nitrate/
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-002_25.html
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-002_25.html
https://cdn.images.fecom-media.com/FE00008459/documents/HI-3817+MSDS+EN_HI3815.pdf
https://www.uww.edu/riskmanagement/msds/data/mercury-ii-nitrate_genium_publishing_corporation_aldrich_chemical_co._1.86.pdf
https://www.fishersci.com/store/msds?partNumber=M168100&productDescription=MERCURIC+NITRATE+CERTIFD+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-KK72-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDUzMDR8YXBwbGljYXRpb24vcGRmfGFETmlMMmcyWXk4NU1qTXpPRFExTlRVeE1UTTBMMU5FUWw5TFN6Y3lYMGRDWDBWT0xuQmtaZ3xkOGNlZmNmNDQ2ZTdhZDNlMGRjYjhkZDBjYzA1ZDgzZWJmNTM1Y2NkMDBiMjZlNzIxNjM2YzdjZDMwYzViMzdk
https://www.lobachemie.com/lab-chemical-msds/MSDS-MERCURIC-MERCURY-II-NITRATE-001M-002N-STANDARDIZED-SOLUTION-traceable-to-NIST-CASNO-R190B-EN.aspx
https://www.carlroth.com/medias/SDB-6595-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzczMDZ8YXBwbGljYXRpb24vcGRmfGFEQmtMMmhsT0M4NU1qTXpNRGMyTURreU9UVTRMMU5FUWw4Mk5UazFYMGRDWDBWT0xuQmtaZ3xkNTBmNmVkZmJlMzY3ZDFiMzNmZjk5NjFmMjJhY2U0Nzc4OTZiMWFjMGJlMDE2NmQ1MmJlZDY0Yjk3M2MwM2Mz
https://cameochemicals.noaa.gov/chemical/3830
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-nitrate
https://www.quora.com/How-do-I-prepare-a-stock-solution-from-mercuric-nitrate
https://www.benchchem.com/product/b1206101/docs#application-note-a-detailed-method-for-preparing-mercury-ii-nitrate-solution
https://www.benchchem.com/product/b1206101/docs#application-note-a-detailed-method-for-preparing-mercury-ii-nitrate-solution
https://www.benchchem.com/product/b1206101/docs#application-note-a-detailed-method-for-preparing-mercury-ii-nitrate-solution
https://www.benchchem.com/product/b1206101/docs#application-note-a-detailed-method-for-preparing-mercury-ii-nitrate-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206101?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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